Cas no 17529-98-5 (Cyclopentanone Tosylhydrazone)

Cyclopentanone Tosylhydrazone is a specialized organic compound primarily used as an intermediate in synthetic organic chemistry. Its key advantage lies in its utility as a precursor for the generation of cyclopentylidene derivatives via Shapiro or Bamford-Stevens reactions, enabling efficient access to functionalized cyclopentane structures. The tosylhydrazone moiety offers controlled reactivity under basic conditions, facilitating selective transformations. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing cyclopentane-based scaffolds. Its stability under standard storage conditions and well-documented reactivity profile further enhance its practicality in multistep syntheses. The product is typically employed in stoichiometric or catalytic processes requiring precise control over cyclopentylidene group incorporation.
Cyclopentanone Tosylhydrazone structure
Cyclopentanone Tosylhydrazone structure
Product Name:Cyclopentanone Tosylhydrazone
CAS No:17529-98-5
MF:C12H16N2O2S
MW:252.332641601563
MDL:MFCD00445063
CID:167039
PubChem ID:87560792
Update Time:2025-10-19

Cyclopentanone Tosylhydrazone Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, 2-cyclopentylidenehydrazide
    • Cyclopentanone p-Toluenesulfonylhydrazone
    • Cyclopentanone Tosylhydrazone
    • N-(cyclopentylideneamino)-4-methylbenzenesulfonamide
    • N-Cyclopentylidene-4-Methylbenzenesulfonohydrazide(WXC01185)
    • N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide
    • NSC126954
    • Cyclopentanone tosyl hydrazone
    • ARONIS023376
    • SFWNHVHJYZEPSM-UHFFFAOYSA-N
    • STL032057
    • ST45052872
    • N-(cyclopentylideneamino)-4-methylbenzenesulfonami
    • AMY14653
    • C2296
    • N'-cyclopentylidene-4-methylbenzene-1-sulfonohydrazide
    • AKOS000504160
    • DTXSID60298921
    • CS-0036681
    • NSC-126954
    • N'-Cyclopentylidene-4-methylbenzenesulfonohydrazide #
    • W11109
    • SCHEMBL19403826
    • MFCD00445063
    • SR-01000230442
    • Benzenesulfonic acid, 4-methyl-, cyclopentylidenehydrazide
    • AS-70990
    • C12H16N2O2S
    • 2-Cyclopentylidene-1-tosylhydrazine
    • SR-01000230442-1
    • 17529-98-5
    • Benzenesulfonic acid, 4-methyl-, 2-cyclopentylidenehydrazide
    • DB-243323
    • MDL： MFCD00445063
    • Inchi： 1S/C12H16N2O2S/c1-10-6-8-12(9-7-10)17(15,16)14-13-11-4-2-3-5-11/h6-9,14H,2-5H2,1H3
    • InChI Key： SFWNHVHJYZEPSM-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(N/N=C1\CCCC\1)(=O)=O

Computed Properties

  • Exact Mass: 252.09300
  • Monoisotopic Mass: 252.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: White - very light yellowish crystal powder
  • Density: 1.27
  • Melting Point: 184°C(dec.)(lit.)
  • Boiling Point: 401.7°Cat760mmHg
  • Flash Point: 196.7°C
  • Refractive Index: 1.608
  • PSA: 66.91000
  • LogP: 3.67500

Cyclopentanone Tosylhydrazone Security Information

Cyclopentanone Tosylhydrazone Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Cyclopentanone Tosylhydrazone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C824098-100g
Cyclopentanone p-Toluenesulfonylhydrazone
 17529-98-5 99%
100g
 4,158.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
GF980-1g
Cyclopentanone Tosylhydrazone
 17529-98-5 98.0%(LC&T)
1g
 ￥229.0 2022-06-10
TRC
C987100-1g
Cyclopentanone Tosylhydrazone
 17529-98-5
1g
 $ 135.00 2022-06-06
TRC
C987100-10g
Cyclopentanone Tosylhydrazone
 17529-98-5
10g
 $ 1090.00 2022-06-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C153790-5G
Cyclopentanone Tosylhydrazone
 17529-98-5 98%
5g
 ¥299.90 2023-09-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C2296-5G
Cyclopentanone p-Toluenesulfonylhydrazone
 17529-98-5 >98.0%(T)(HPLC)
5g
 ¥490.00 2023-06-14
abcr
AB261393-5 g
Cyclopentanone p-toluenesulfonylhydrazone, 95%; .
 17529-98-5 95%
5g
 €99.10 2023-05-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C824098-250mg
Cyclopentanone p-Toluenesulfonylhydrazone
 17529-98-5 99%
250mg
 ￥48.60 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C824098-1g
Cyclopentanone p-Toluenesulfonylhydrazone
 17529-98-5 99%
1g
 ￥116.10 2022-09-29
TRC
C987100-1000mg
Cyclopentanone Tosylhydrazone
 17529-98-5
1g
 $167.00 2023-05-18

Cyclopentanone Tosylhydrazone Production Method

Cyclopentanone Tosylhydrazone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:17529-98-5)Cyclopentanone Tosylhydrazone
Order Number:A1201977
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:46
Price ($):181.0/1027.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:17529-98-5)Cyclopentanone Tosylhydrazone
A1201977
Purity:99%/99%
Quantity:25g/100g
Price ($):181.0/1027.0
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